

# enalapril prodrug metabolism liver esterases

**Author:** Smolecule Technical Support Team. **Date:** February 2026

## Compound Focus: Enalapril


CAS No.: 75847-73-3

Cat. No.: S527098

Get Quote

## Enalapril Prodrug Metabolism Pathway

The following diagram illustrates the metabolic activation pathway of **enalapril** and its subsequent mechanism of action:



[Click to download full resolution via product page](#)

*Diagram of **Enalapril** Activation and Mechanism of Action*

## Key Pharmacokinetic Parameters of Enalapril

The table below summarizes the core pharmacokinetic properties of **enalapril** and its active metabolite, **enalaprilat** [1] [2] [3]:

Parameter	Enalapril (Prodrug)	Enalaprilat (Active Metabolite)
Bioavailability	~60%	~40% (as enalaprilat)

Parameter	Enalapril (Prodrug)	Enalaprilat (Active Metabolite)
Metabolism	Hydrolysis in liver (and plasma) to enalaprilat	Not further metabolized
Primary Metabolizing Enzyme	Carboxylesterase 1 (CES1) [4]	-
Time to Peak Effect	1 hour (onset) [2]	4-6 hours [2]
Elimination Half-Life	~1.3-2 hours (as enalapril) [5]	11 hours (functional half-life) [1]
Route of Excretion	Primarily renal (approx. 40% as enalaprilat) [1] [3]	Renal [1]

## Detailed Metabolic Process and Experimental Insights

The activation of **enalapril** is a crucial step that determines its efficacy. Key details of this process and methods for its study include:

- **Hydrolysis and Activation:** After oral absorption, the prodrug **enalapril** undergoes de-esterification primarily in the liver, catalyzed by carboxylesterase 1 (CES1), to form the active diacid metabolite, **enalaprilat** [6] [4] [1]. This conversion is critical because **enalaprilat** has about **200,000 times greater affinity** for the Angiotensin-Converting Enzyme (ACE) than its parent compound [3].
- **Considerations for Special Populations:** The expression and activity of CES1 are development-dependent. In children, particularly neonates and infants, lower CES1 activity can lead to reduced conversion of **enalapril** to **enalaprilat** and consequently lower drug exposure [4]. This is a key consideration in pediatric drug development and dosing.

## Experimental Protocols for Pharmacokinetic Analysis

Robust analytical methods are required to study the complex pharmacokinetics of **enalapril** and **enalaprilat**.

- **Population Pharmacokinetic (PopPK) Modeling:** A recommended approach involves **nonlinear mixed-effects modelling** (NONMEM) to analyze sparse data from clinical studies [4].
  - **Structural Model:** A one-compartment model for **enalapril**, coupled with a one-compartment model for **enalaprilat**, often best describes the data.
  - **Covariate Analysis:** Implement stepwise covariate modeling to test the influence of patient factors like body weight, age, and renal function (serum creatinine) on model parameters.
  - **Model Validation:** Validate the final model using techniques like nonparametric bootstrap analysis.
- **Physiologically Based Pharmacokinetic (PBPK) Modeling:** For a more mechanistic understanding, a whole-body PBPK model can be developed and linked to a dynamic model of the Renin-Angiotensin-Aldosterone System (RAAS) [5].
  - **Software Tools:** Use specialized software like PK-Sim and MoBi.
  - **Model Scope:** The model should simulate the absorption of **enalapril**, its hydrolysis to **enalaprilat** in the liver, and the subsequent inhibition of ACE within the RAAS pathway.
  - **Data for Validation:** The model must be validated against clinical data for both **enalapril/enalaprilat** plasma concentrations and key RAAS biomarkers (e.g., angiotensin II, aldosterone).
- **Handling of Biological Samples:** For bioanalysis, protein extraction from cells or tissues can be efficiently performed using **TRIZOL reagent**, which allows for the sequential isolation of RNA, DNA, and proteins from a single sample [7].

The metabolism of **enalapril** from a prodrug to its active form is a well-characterized process central to its therapeutic effect. The quantitative data and experimental frameworks provided can serve as a foundation for further research and development in this area.

### Need Custom Synthesis?

Email: [info@smolecule.com](mailto:info@smolecule.com) or Request Quote Online.

## References

1. An overview of the clinical pharmacology of enalapril - PMC [pmc.ncbi.nlm.nih.gov]

2. Enalapril [en.wikipedia.org]
3. Enalapril - an overview | ScienceDirect Topics [sciencedirect.com]
4. Implications for Safe Dosing of Enalapril (LENA Studies) - PMC [pmc.ncbi.nlm.nih.gov]
5. A Detailed Physiologically Based Model to Simulate ... [frontiersin.org]
6. Enalapril - LiverTox - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]
7. Enalapril mitigates senescence and aging-related ... [elifesciences.org]

To cite this document: Smolecule. [enalapril prodrug metabolism liver esterases]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b527098#enalapril-prodrug-metabolism-liver-esterases>]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)